4-(2-Methylpentyl)benzoic acid

• CAS No.: 38861-90-4
• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 4-(2-methylpentyl)benzoic acid
• InChI: InChI=1S/C13H18O2/c1-3-4-10(2)9-11-5-7-12(8-6-11)13(14)15/h5-8,10H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key: ITAISUHROJYPGX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CC1=CC=C(C=C1)C(=O)O

Description

4-(2-Methylpentyl)benzoic acid is an organic compound belonging to the class of benzoic acids It is characterized by a benzoic acid core with a 2-methylpentyl substituent at the para position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylpentyl)benzoic acid can be achieved through several methods. One common approach involves the Friedel-Crafts alkylation of benzoic acid with 2-methylpentyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction proceeds under anhydrous conditions and typically requires refluxing the reactants in a suitable solvent like dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and cost-effectiveness, often utilizing continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylpentyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The benzylic position can be oxidized to form corresponding carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carboxyl group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Concentrated nitric acid (HNO₃) for nitration, sulfuric acid (H₂SO₄) for sulfonation, and bromine (Br₂) for bromination.

Major Products Formed

Oxidation: Benzoic acid derivatives.

Reduction: Benzyl alcohol derivatives.

Substitution: Nitrobenzoic acids, sulfonic acids, and halogenated benzoic acids.

Scientific Research Applications

4-(2-Methylpentyl)benzoic acid has diverse applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals, polymers, and as a stabilizer in various formulations.

Mechanism of Action

The mechanism of action of 4-(2-Methylpentyl)benzoic acid involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to its ability to disrupt microbial cell membranes or inhibit essential enzymes . The compound’s anti-inflammatory effects could be linked to its modulation of inflammatory mediators and signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 4-(2-Methylbutyl)benzoic acid
• 4-(2-Ethylhexyl)benzoic acid
• 4-(2-Propylheptyl)benzoic acid

Uniqueness

4-(2-Methylpentyl)benzoic acid stands out due to its specific alkyl chain length and branching, which can influence its physical properties, reactivity, and biological activities. Compared to similar compounds, it may offer distinct advantages in terms of solubility, stability, and efficacy in various applications .